Cas no 1515450-10-8 (2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid)

• Product Name: 2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid
• CAS No: 1515450-10-8
• MF: C₁₁H₉FO₃
• MW: 208.185766935349
• CID: 5738099
• PubChem ID: 82611413
• Update Time: 2023-11-10

2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138006
• 2-(5-Fluoro-1-benzofuran-2-yl)propanoic acid
• 1515450-10-8
• 2-(5-Fluoro-1-benzofuran-2-yl)propanoicacid
• 2-Benzofuranacetic acid, 5-fluoro-α-methyl-

• Inchi： 1S/C11H9FO3/c1-6(11(13)14)10-5-7-4-8(12)2-3-9(7)15-10/h2-6H,1H3,(H,13,14)
• InChI Key： RQHAJMZQRQOFMU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C(C(=O)O)C)O2

Computed Properties

• Exact Mass: 208.05357231g/mol
• Monoisotopic Mass: 208.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 329.2±27.0 °C(Predicted)
• pka: 3.62±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans